Cas no 877637-73-5 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate
• CAS No: 877637-73-5
• MF: C₂₃H₂₃N₃O₆S₂
• MW: 501.575223207474
• CID: 5976830
• PubChem ID: 18572380
• Update Time: 2025-08-05

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate
• Benzoic acid, 4-(1-piperidinylsulfonyl)-, 6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate
• F2510-0299
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-piperidin-1-ylsulfonylbenzoate
• 877637-73-5
• AKOS024654905

• Inchi： 1S/C23H23N3O6S2/c1-16-9-10-24-23(25-16)33-15-18-13-20(27)21(14-31-18)32-22(28)17-5-7-19(8-6-17)34(29,30)26-11-3-2-4-12-26/h5-10,13-14H,2-4,11-12,15H2,1H3
• InChI Key： ANRPVRUMZONHAK-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 501.10282781g/mol
• Monoisotopic Mass: 501.10282781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 705.4±70.0 °C(Predicted)
• pka: 0.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate

Introduction to Compound with CAS No. 877637-73-5 and Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate

The compound identified by the CAS number 877637-73-5 and the product name 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural composition of this compound includes a pyran ring system, a sulfanyl group, and a piperidine sulfonyl moiety, which collectively contribute to its unique chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyran derivatives in the development of novel therapeutic agents. The presence of the 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran core in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes. Specifically, the sulfanyl group attached to the pyrimidine ring may facilitate binding to specific enzymes or receptors, thereby modulating biological pathways relevant to various diseases.

The 4-(piperidine-1-sulfonyl)benzoate moiety further enhances the compound's pharmacological profile. Piperidine derivatives are well-known for their role in pharmaceuticals due to their ability to form stable complexes with biological targets. The sulfonyl group in this context not only contributes to the compound's solubility but also influences its interactions with biological systems. This dual functionality makes the compound a promising candidate for further investigation in drug discovery.

In the context of current research, there is growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). The structural features of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-(piperidine-1-sulfonyl)benzoate suggest that it may have the capacity to disrupt such interactions. For instance, the pyran ring system and sulfanyl group could interact with hydrophobic pockets or charged residues on protein surfaces, potentially leading to the development of novel PPI inhibitors.

Moreover, the compound's potential as an antiviral agent has not been overlooked. The structural motifs present in this molecule are reminiscent of known antiviral drugs that target viral proteases or polymerases. The ability of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran core to mimic natural substrates or inhibit key viral enzymes makes it a compelling candidate for antiviral drug development. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain viral enzymes, warranting further experimental validation.

The synthesis and characterization of this compound have also opened up new avenues for exploring its derivatives. By modifying specific functional groups within its structure, researchers can fine-tune its pharmacological properties to enhance efficacy or reduce side effects. For instance, variations in the substitution pattern of the pyrimidine ring or the piperidine sulfonyl moiety could lead to compounds with improved bioavailability or selectivity for specific biological targets.

From a synthetic chemistry perspective, the preparation of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran involves multi-step reactions that showcase modern synthetic methodologies. The use of transition metal catalysis and palladium-based cross-coupling reactions has been instrumental in constructing the complex core structure efficiently. These synthetic strategies not only highlight the versatility of current chemical tools but also provide insights into potential pathways for scaling up production for pharmaceutical applications.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Initial studies suggest that modifications to its molecular structure could influence these properties significantly. For example, optimizing solubility through appropriate functionalization might enhance oral bioavailability while minimizing toxicity.

In conclusion,6-{(4-methylpyrimidin-2-ylsulfanylmethyl)} - - - - - - - -- - -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- -------------------------- - - oxo-- - - - - - - - - - H-pyran yl ---- ---- ---- ---- ---- ---- ---- ---- ---- piperidine sulfonyl benzoate represents a promising lead in pharmaceutical research with significant potential for further development into novel therapeutic agents. Its unique structural features and demonstrated biological activities make it an attractive candidate for continued investigation across multiple disease areas.